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Compound of Interest

Compound Name: E235

Cat. No.: B1663354

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of E235, also known as Natamycin. The following procedural guidance is designed to ensure
the safe operational use and disposal of this antifungal agent in a laboratory setting, building on
a foundation of trust and value beyond the product itself.

Quantitative Data Summary

For ease of reference and comparison, the following table summarizes key quantitative data for
Natamycin (E235).
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Parameter Value Reference
Chemical Name Natamycin [1112113114]
Synonyms Pimaricin, E235 [1112]14]
CAS Number 7681-93-8 [5][6]
Molecular Formula C33H47NOa13 [4]
Molecular Weight 665.74 g/mol [4]

>2000 mg/kg bw([7], 2,730
Oral LDso (Rat)

mg/kg[5]
Dermal LDso (Rat) >5050 mg/kg bw [7]
Inhalation LCso (Rat) >2.39 mg/L (4-hour exposure) [7]

o Not classified as a hazardous
GHS Classification _
substance or mixture.[6]

Minimally absorbed by the
ADME _ _
human digestive tract.[3]

Practically insoluble in water.

Solubility )

Operational Plan: Handling E235 (Natamycin)
Powder

This step-by-step guide outlines the procedure for the safe handling of Natamycin powder in a
laboratory environment.

Pre-Handling Preparations

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the
planned experiment.

o Designated Area: All handling of Natamycin powder should occur in a designated area, such
as a chemical fume hood or a powder containment hood, to minimize inhalation exposure.
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o Personal Protective Equipment (PPE): All personnel must don the appropriate PPE as
detailed below.

o Emergency Equipment: Ensure that a fully stocked spill kit, eyewash station, and safety
shower are readily accessible.

Required Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

e Hand Protection: Wear nitrile gloves. Change gloves immediately if they become
contaminated.

e Body Protection: A lab coat must be worn.

o Respiratory Protection: If handling large quantities or if there is a risk of aerosolization
outside of a containment hood, a NIOSH-approved respirator may be necessary.

Handling Procedure
e Weighing:

o

Tare a clean, tared weighing vessel inside the containment hood.

[¢]

Carefully open the Natamycin container.

Use a clean, dedicated spatula to transfer the desired amount of powder to the weighing

[e]

vessel.

[¢]

Avoid creating dust by handling the powder gently.
» Solubilization (if applicable):

o If preparing a solution, add the solvent to the vessel containing the Natamycin powder
slowly to avoid splashing.

o Gently swirl or stir the mixture to dissolve the powder.

e Post-Handling:
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[e]

Securely close the Natamycin container.

o

Wipe down the work surface and any equipment used with a damp cloth.

[¢]

Dispose of all contaminated materials as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[e]

Wash hands thoroughly with soap and water.

Disposal Plan

The disposal of E235 (Natamycin) and associated contaminated materials must be conducted
in accordance with local, state, and federal regulations.

e Unused Product: Unused Natamycin should be disposed of as chemical waste. Do not
dispose of it down the drain or in the regular trash.

o Contaminated Materials:

o Solid Waste: All contaminated solid waste, including gloves, weighing paper, and
disposable lab coats, should be collected in a designated, labeled hazardous waste
container.

o Liquid Waste: Solutions containing Natamycin should be collected in a labeled hazardous
waste container. Do not mix with other waste streams unless compatibility has been
confirmed.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste containers.

Visual Workflow for Safe Handling of E235
(Natamycin)
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(in Containment Hood)
- Weigh Powder
- Prepare Solution

3. Post-Handling
- Clean Work Area
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4. Waste Disposal
- Segregate Waste
- Label Containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of E235 (Natamycin) from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1663354?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663354?utm_src=pdf-body
https://www.benchchem.com/product/b1663354?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. E235 — Natamycin (Pimaricin) | proE.info [proe.info]

2. Natamycin (E235) | Natural Antifungal Preservative | Food-Grade Supplier [cn-
polylysine.com]

» 3. infocons.org [infocons.org]

o 4. foodadditives.net [foodadditives.net]

e 5. cdn.caymanchem.com [cdn.caymanchem.com]
e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7.fao.org [fao.org]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
E235 (Natamycin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663354#personal-protective-equipment-for-
handling-e235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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